Cas no 100828-16-8 ((+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid)

• Product Name: (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid
• CAS No: 100828-16-8
• MF: C₈H₁₇N₂O₅P
• MW: 252.204743146896
• CID: 203979
• PubChem ID: 1228
• Update Time: 2025-05-20

(+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylicacid, 4-(3-phosphonopropyl)-
• (+-)-3-(2-CARBOXYPIPERAZIN-4-YL)-PROPYL-1-PHOSPHONIC ACID
• (+/-)-3-(2-CARBOXYPIPERAZIN-4-YL)-PROPYL-1-PHOSPHONIC ACID
• (RS)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphonicacid
• (RS)-CPP
• 3-(2-Carboxypiperazin-4-yl)propyl-1-phosphonic acid
• 3-2-Cpp
• DL-CPP
• cppp
• (+/-)-CPP
• (+/-)-CPP POTENT AND SELECTIVE
• 4-(3-Phosphonopropyl)-2-piperazinecarboxylic acid
• 4-(3-phosphonopropyl)piperazine-2-carboxylic acid
• Dl-3-(2-carboxypiperazin-4-yl)-propyl-1-phosphonic acid
• [3H]CPP
• (+/-)-3-(2-CARBOXYPIPERAZIN-4-YL)-PROPYL-1-PHOSPHONICACID
• BDBM50002360
• NCGC00024482-03
• 100828-16-8
• 98Y1I8ZD4M
• 4-(3-Phosphono-propyl)-piperazine-2-carboxylic acid
• (y)-CPP
• (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid
• CPP, (+/-)-
• SCHEMBL167788
• 2-Piperazinecarboxylic acid, 4-(3-phosphonopropyl)-
• CARBOXYPEPTIDASE P
• CUVGUPIVTLGRGI-UHFFFAOYSA-N
• CCG-204417
• Q27272147
• MFCD00055136
• NCGC00015179-03
• SR-01000075428-3
• J-510489
• 3-Phosphono-1-propyl-piperazine-2-carboxylic acid(DL-CPP)
• 2-Piperazinecarboxylic acid, 4-(3-phosphonopropyl)-, (+-)-
• UNII-98Y1I8ZD4M
• SR-01000075428-1
• HB0036
• NCGC00015179-05
• 3-(2-CARBOXYPIPERAZIN-4-YL)PROPYL-1-PHOSPHONATE
• EU-0100322
• AKOS024456756
• (?)-CPP
• GTPL4082
• DTXSID10905774
• (+/-)-3-(2-Carboxypiperazin-4-yl)propyl-1-phosphonic acid
• (+/-)-CPP, solid
• 9075-64-3
• C8H17N2O5P
• (RS)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphonic acid
• ( inverted question mark)-CPP
• NCGC00015179-04
• Tox21_500322
• ( inverted question mark)-3-(2-Carboxypiperazin-4-yl)propyl-1-phosphonic acid
• LP00322
• C-104
• CHEMBL22304
• 4-(3-Phosphono-propyl)-piperazine-2-carboxylic acid (CPP)
• NCGC00024482-02
• HY-100797
• SR-01000075428
• HMS3261A05
• (CPP)4-(3-Phosphono-propyl)-piperazine-2-carboxylic acid
• Lopac0_000322
• SDCCGSBI-0050310.P002
• NCGC00261007-01
• CS-0020444
• (+/-)-2-HYDROXYTRIDECANOICACID
• BRD-A60832661-001-01-8
• DA-68985
• G82407

• MDL： MFCD00055136
• Inchi： 1S/C8H17N2O5P/c11-8(12)7-6-10(4-2-9-7)3-1-5-16(13,14)15/h7,9H,1-6H2,(H,11,12)(H2,13,14,15)
• InChI Key： CUVGUPIVTLGRGI-UHFFFAOYSA-N
• SMILES： P(CCCN1CCNC(C(=O)O)C1)(=O)(O)O

Computed Properties

• Exact Mass: 252.08800
• Monoisotopic Mass: 252.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: -6.8

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.53
• Solubility: H2O: 99.2 mg/mL
• PSA: 119.91000
• LogP: -0.82070
• Vapor Pressure: Not available

(+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid

Comprehensive Guide to (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid (CAS No. 100828-16-8)

(+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid (CAS No. 100828-16-8) is a specialized phosphoric acid derivative with significant applications in biochemical research and pharmaceutical development. This compound is particularly noted for its role in modulating glutamate receptor activity, making it a subject of interest in neuroscience and drug discovery. Researchers and industry professionals frequently seek information on its synthesis, properties, and applications, especially in the context of neurodegenerative diseases and cognitive disorders.

The molecular structure of (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid features a piperazine ring and a phosphoric acid group, which contribute to its unique biochemical interactions. This compound is often utilized as a competitive antagonist for NMDA receptors, a class of glutamate receptors implicated in learning, memory, and synaptic plasticity. Given the growing interest in neurological research and neuroprotective agents, this compound has garnered attention for its potential therapeutic applications.

One of the most frequently asked questions about (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid relates to its solubility and stability under various conditions. Studies indicate that it is soluble in water and polar organic solvents, making it suitable for in vitro and in vivo experiments. Additionally, its stability at room temperature ensures ease of handling in laboratory settings. Researchers also inquire about its mechanism of action, particularly its affinity for specific receptor subtypes, which is critical for designing targeted therapies.

In the pharmaceutical industry, (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid is explored for its potential in treating conditions such as Alzheimer’s disease, Parkinson’s disease, and ischemic stroke. The compound’s ability to modulate glutamate signaling pathways aligns with current trends in precision medicine and personalized therapeutics. As the demand for novel neuroprotective agents rises, this compound remains a focal point for academic and industrial research.

From a commercial perspective, the global market for neuroactive compounds like (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid is expanding, driven by advancements in neuroscience and drug development. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of research institutions and pharmaceutical companies. Quality control measures, including HPLC analysis and spectroscopic characterization, are essential to ensure reproducibility in experimental outcomes.

For researchers working with (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid, understanding its storage conditions is crucial. The compound should be stored in a cool, dry environment, preferably under inert conditions, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, though it is not classified as a hazardous material under standard regulations.

Recent advancements in computational chemistry and molecular docking have further illuminated the interactions of (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid with NMDA receptors. These insights are invaluable for designing derivatives with enhanced efficacy and reduced side effects. The integration of AI-driven drug discovery tools has accelerated the identification of potential analogs, reflecting the compound’s relevance in modern biomedical research.

In summary, (+)-3-(2-Carboxypiperazin-4-yl)-propyl-1-phosphoric Acid (CAS No. 100828-16-8) is a versatile compound with broad applications in neuroscience and pharmacology. Its unique properties and mechanisms of action make it a valuable tool for researchers and a promising candidate for therapeutic development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most challenging neurological disorders.